2-Phenyl-tetrahydrofuran
Overview
Description
2-Phenyl-tetrahydrofuran (2-PHF) is an organic compound belonging to the class of heterocyclic compounds. It is a cyclic ether with a five-membered ring structure consisting of two carbon atoms and three oxygen atoms. 2-PHF is a colorless liquid with a sweet, ether-like odor. It is insoluble in water but soluble in most organic solvents. 2-PHF has been used in various applications, including as a synthetic intermediate in the production of pharmaceuticals, agrichemicals, and other specialty chemicals. It is also used as a solvent in organic synthesis, as a reagent in organic reactions, and as a fuel additive.
Scientific Research Applications
1. Specific Scientific Field The field of study is Organic Chemistry, specifically focusing on the synthesis of tetrahydrofurans .
3. Methods of Application or Experimental Procedures One of the methods used for the formation of tetrahydrofuran cycles is the nucleophile opening of epoxides . This method was first described in 1978 by the group of Kishi and remains highly used in the synthesis of THF-containing compounds .
Photochemical Ring Expansion Reactions
- Specific Scientific Field : Organic Chemistry
- Summary of the Application : This application involves the synthesis of tetrahydrofuran derivatives through photochemical ring expansion reactions .
- Methods of Application or Experimental Procedures : The reaction mechanism involves oxygen and sulfur ylide mediated rearrangements. The ring expansion reactions of oxetane and thietane heterocycles are probed under metal-free, photochemical conditions .
- Results or Outcomes : The ring expansion proves highly efficient and allows the synthesis of tetrahydrofuran and thiolane heterocycles under mild and operationally simple reaction conditions .
Catalytic Oxidation of Tetrahydrofuran
- Specific Scientific Field : Catalysis
- Summary of the Application : This application involves the catalytic oxidation of tetrahydrofuran .
- Methods of Application or Experimental Procedures : The process uses bis(macrocyclic) complexes as catalysts and dilute H2O2 as the oxidant .
- Results or Outcomes : The catalytic process efficiently leads to the selective oxidation of tetrahydrofuran into tetrahydrofuran-2-one, with a small amount of tetrahydrofuran-2-ol and 4-hydroxybutyraldehyde also being produced .
Photochemical Ring Expansion Reactions
- Specific Scientific Field : Organic Chemistry
- Summary of the Application : This application involves the synthesis of tetrahydrofuran derivatives through photochemical ring expansion reactions .
- Methods of Application or Experimental Procedures : The reaction mechanism involves oxygen and sulfur ylide mediated rearrangements. The ring expansion reactions of oxetane and thietane heterocycles are probed under metal-free, photochemical conditions .
- Results or Outcomes : The ring expansion proves highly efficient and allows the synthesis of tetrahydrofuran and thiolane heterocycles under mild and operationally simple reaction conditions .
Catalytic Oxidation of Tetrahydrofuran
- Specific Scientific Field : Catalysis
- Summary of the Application : This application involves the catalytic oxidation of tetrahydrofuran .
- Methods of Application or Experimental Procedures : The process uses bis(macrocyclic) complexes as catalysts and dilute H2O2 as the oxidant .
- Results or Outcomes : The catalytic process efficiently leads to the selective oxidation of tetrahydrofuran into tetrahydrofuran-2-one, with a small amount of tetrahydrofuran-2-ol and 4-hydroxybutyraldehyde also being produced .
properties
IUPAC Name |
2-phenyloxolane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O/c1-2-5-9(6-3-1)10-7-4-8-11-10/h1-3,5-6,10H,4,7-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZYYJCQVZHDEMI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30936484 | |
Record name | 2-Phenyloxolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30936484 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenyl-tetrahydrofuran | |
CAS RN |
16133-83-8 | |
Record name | 2-Phenyloxolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30936484 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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